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Compound of Interest

Compound Name: Chloridazon-d5

Cat. No.: B565563 Get Quote

This guide provides a detailed overview of the safety information for Chloridazon-d5 (CAS No.

1246818-99-4), a deuterated analog of the herbicide Chloridazon. The information is compiled

for researchers, scientists, and professionals in drug development who may handle this

compound.

Chemical and Physical Properties
Chloridazon-d5 is a stable isotope-labeled version of Chloridazon, where five hydrogen atoms

on the phenyl ring have been replaced with deuterium. This labeling is useful in various

research applications, including metabolic studies and environmental analysis. While specific

experimental data for the deuterated form is limited, the physical and chemical properties are

expected to be very similar to its non-deuterated counterpart.
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Property Value Source

CAS Number 1246818-99-4 [1][2][3]

Molecular Formula C₁₀H₃D₅ClN₃O [3]

Molecular Weight 226.67 g/mol [3]

IUPAC Name

5-amino-4-chloro-2-(2,3,4,5,6-

pentadeuteriophenyl)pyridazin-

3-one

Synonyms

Chloridazon D5 (phenyl D5), 5-

Amino-4-chloro-2-phenyl-

3(2H)-pyridazone-d5

Physical State Solid

Color Pale-yellowish

Odor Odorless

Melting Point
~206°C (for non-deuterated

form)

Boiling Point
~312.2°C at 760 mmHg (for

non-deuterated form)

Solubility
Water: 400 mg/L at 20°C (for

non-deuterated form)

Storage Temperature Room temperature (+20°C)

Toxicological and Hazard Information
The toxicological profile of Chloridazon-d5 is not extensively documented. However, the GHS

classification for D5-Chloridazon indicates potential for skin and eye irritation, as well as skin

sensitization. Data for the parent compound, Chloridazon, and its metabolite, Chloridazon-

desphenyl, are often used as a reference.
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Hazard
Classification

GHS Category Hazard Statement Source

Skin Irritation Category 2
H315: Causes skin

irritation

Eye Irritation Category 2
H319: Causes serious

eye irritation

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction

Acute Oral Toxicity Category 4

H302: Harmful if

swallowed (for

Chloridazon-

desphenyl)

Note: Detailed LD50/LC50 data for Chloridazon-d5 is not readily available. The acute toxicity

data provided is for a related compound and should be used for guidance only.

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented are not

available in the public domain. The characterization of reference materials is typically

conducted in accordance with internationally recognized standards such as ISO 17025

(General requirements for the competence of testing and calibration laboratories) and ISO

17034 (General requirements for the competence of reference material producers). These

standards ensure the quality and reliability of the data but do not specify the experimental

methodologies for individual tests.

For toxicological assessments, standardized guidelines from organizations like the

Organisation for Economic Co-operation and Development (OECD) are generally followed. For

instance, skin and eye irritation studies are often conducted based on OECD Guidelines 404

and 405, respectively.

Safety and Handling Procedures
First Aid Measures
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In the event of exposure to Chloridazon-d5, the following first aid measures should be taken.

Exposure Event

Immediate Actions
First Aid Procedures

Medical Attention

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash off with soap and plenty of water.
Remove contaminated clothing.

Rinse thoroughly with plenty of water for at least 15 minutes.

Rinse mouth with water.
Never give anything by mouth to an unconscious person.

Consult a Physician

Click to download full resolution via product page

Caption: First aid workflow for Chloridazon-d5 exposure.

Handling and Storage
Proper handling and storage are crucial to minimize risk.
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Safe Handling

Storage Conditions

Disposal

Avoid contact with skin and eyes

Wear protective gloves, clothing, and eye/face protection

Avoid inhalation of vapor or mist

Ensure adequate ventilation

Store at room temperature (+20°C)

Keep container tightly closed in a dry and well-ventilated place

Dispose of as hazardous waste according to local regulations

Click to download full resolution via product page

Caption: Logical relationship for handling and storage of Chloridazon-d5.

Accidental Release Measures
In case of an accidental release, the following steps should be taken:

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.

Environmental Precautions: Prevent the product from entering drains.
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Containment and Cleaning: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.

This guide is intended to provide essential safety information. Always refer to the specific

Safety Data Sheet (SDS) provided by the supplier for the most accurate and complete

information before handling Chloridazon-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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